Methyl 6-amino-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
Overview
Description
Methyl 6-amino-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Potential Serotonin Analogs : A study by Prat et al. (2000) reported the synthesis of N-methyl-4-pyridyl-1,2,3,4-tetrahydroisoquinolines via Pictet-Spengler cyclization, designed as potential serotonin analogs (Prat et al., 2000).
Building Blocks for Peptide Design : Kazmierski et al. (1994) synthesized α,β-dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acids, highlighting their potential as building blocks for the topographical design of peptides (Kazmierski, Urbańczyk-Lipkowska, & Hruby, 1994).
Synthesis of Nuclear Receptor Modulators : Forró et al. (2016) synthesized enantiomeric 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, useful in the synthesis of modulators for nuclear receptors (Forró, Megyesi, Paál, & Fülöp, 2016).
Dopamine Uptake Inhibition : Zára-Kaczián et al. (1986) evaluated tetrahydroisoquinoline derivatives for their ability to inhibit dopamine uptake, indicating potential antidepressant properties (Zára-Kaczián et al., 1986).
Mammalian Alkaloids Study : Brossi (1991) explored the conversion of tetrahydroisoquinoline-1-carboxylic acids derived from dopamine, contributing to the understanding of mammalian alkaloid biosynthesis (Brossi, 1991).
Antioxidant Properties : Kawashima et al. (1979) synthesized N-Methyl-3-methyl-6, 7-dihydroxy-1, 2, 3, 4-tetrahydroisoquinoline-3-carboxylic acid and found it to have excellent antioxidant properties (Kawashima, Itoh, Matsumoto, Miyoshi, & Chibata, 1979).
properties
IUPAC Name |
methyl 6-amino-1,2,3,4-tetrahydroisoquinoline-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2/c1-15-11(14)10-5-8-4-9(12)3-2-7(8)6-13-10/h2-4,10,13H,5-6,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGLHSRWBNAKIEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC2=C(CN1)C=CC(=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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